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In the landscape of synthetic chemistry, particularly in the development of pharmaceuticals and

fine chemicals, the use of protecting groups is a cornerstone of elegant and efficient molecular

construction. Carbamates are a widely employed class of protecting groups for amines due to

their general stability and varied deprotection conditions. Among these, Benzyl 2,2-
diethoxyethylcarbamate offers unique advantages, including its potential for orthogonal

cleavage strategies. However, the introduction of any novel or less common protecting group

necessitates rigorous structural confirmation to ensure the integrity of the synthetic route and

the final product.

This guide provides a comprehensive framework for the structural validation of Benzyl 2,2-
diethoxyethylcarbamate using a suite of standard spectroscopic techniques: Nuclear

Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry

(MS). We will delve into the expected spectral data, explain the rationale behind the

experimental choices, and provide a comparative analysis with commonly used carbamate

protecting groups, namely Boc, Cbz, and Fmoc. This guide is intended for researchers,
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scientists, and professionals in drug development who require a robust and self-validating

approach to molecular characterization.

The Imperative of Unambiguous Characterization
In any multi-step synthesis, the confirmation of each intermediate's structure is paramount. An

incorrectly identified structure can lead to the failure of subsequent steps, the generation of

unforeseen byproducts, and ultimately, the loss of valuable time and resources. Spectroscopic

methods provide a non-destructive and highly informative means of elucidating molecular

structure. By synergistically applying NMR, IR, and MS, we can create a detailed and cross-

validated picture of the target molecule, leaving no room for ambiguity.

Experimental Workflow for Spectroscopic Validation
The following diagram outlines the logical workflow for the comprehensive spectroscopic

validation of a newly synthesized compound like Benzyl 2,2-diethoxyethylcarbamate.
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Caption: A flowchart illustrating the systematic process for the synthesis, purification, and

comprehensive spectroscopic analysis and validation of a chemical compound.

Part 1: Acquiring the Spectroscopic Data
This section provides detailed protocols for obtaining high-quality spectroscopic data for

Benzyl 2,2-diethoxyethylcarbamate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen

framework of an organic molecule.

Experimental Protocol:

Sample Preparation: Dissolve approximately 5-10 mg of purified Benzyl 2,2-
diethoxyethylcarbamate in 0.6-0.7 mL of deuterated chloroform (CDCl₃). The choice of

CDCl₃ is due to its excellent solubilizing properties for a wide range of organic compounds

and its well-defined residual solvent peak.

¹H NMR Acquisition:

Use a 400 MHz (or higher) NMR spectrometer.

Acquire the spectrum at room temperature.

Set the spectral width to cover a range of -1 to 13 ppm.

Use a sufficient number of scans (typically 16-32) to achieve a good signal-to-noise ratio.

Reference the spectrum to the residual CHCl₃ peak at 7.26 ppm.

¹³C NMR Acquisition:

On the same instrument, acquire a proton-decoupled ¹³C NMR spectrum.

Set the spectral width to cover a range of 0 to 220 ppm.

A greater number of scans (typically 1024 or more) will be required due to the lower

natural abundance of the ¹³C isotope.

Reference the spectrum to the CDCl₃ triplet at 77.16 ppm.[1]

Infrared (IR) Spectroscopy
IR spectroscopy is invaluable for identifying the presence of specific functional groups, in this

case, the carbamate.
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Experimental Protocol:

Sample Preparation: A small amount of the neat liquid sample can be placed between two

potassium bromide (KBr) or sodium chloride (NaCl) salt plates. Alternatively, for a solid

sample, a KBr pellet can be prepared.

Data Acquisition:

Use a Fourier-Transform Infrared (FT-IR) spectrometer.

Record the spectrum over a range of 4000 to 400 cm⁻¹.

Acquire a background spectrum of the clean salt plates or KBr pellet first, which will be

automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight of the compound and its

fragmentation pattern, which can be used to piece together the molecular structure.

Experimental Protocol:

Sample Introduction: Introduce a dilute solution of the compound (e.g., in methanol or

acetonitrile) into the mass spectrometer via direct infusion or through a gas or liquid

chromatograph.

Ionization: Utilize a soft ionization technique such as Electrospray Ionization (ESI) to observe

the molecular ion with minimal fragmentation. For more detailed fragmentation analysis,

Electron Ionization (EI) can be employed.

Data Acquisition:

Acquire the mass spectrum in positive ion mode to observe the protonated molecule

[M+H]⁺ or other adducts.

Set the mass range to scan from m/z 50 to 500 to ensure the molecular ion is observed.
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Part 2: Interpreting the Spectral Data for Benzyl 2,2-
diethoxyethylcarbamate
This section details the expected spectroscopic data and their interpretation for the

unambiguous identification of Benzyl 2,2-diethoxyethylcarbamate.

Caption: The chemical structure of Benzyl 2,2-diethoxyethylcarbamate with key atoms

labeled for spectral assignment.

¹H NMR Spectral Data
The ¹H NMR spectrum provides a wealth of information based on chemical shifts, integration,

and multiplicity.
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Chemical Shift

(ppm)
Multiplicity Integration Assignment Rationale

~ 7.35 multiplet 5H Ar-H

Protons on the

phenyl ring of the

benzyl group.

~ 5.15 singlet 2H Ph-CH₂-O

Benzylic protons

are deshielded

by the adjacent

oxygen and

aromatic ring.

~ 5.0-5.5 broad singlet 1H N-H

The carbamate

N-H proton often

appears as a

broad signal and

its chemical shift

can be

concentration-

dependent.

~ 4.60 triplet 1H N-CH₂-CH(OEt)₂

The methine

proton of the

acetal is

deshielded by

two adjacent

oxygen atoms.

~ 3.60 quartet 2H O-CH₂-CH₃

Methylene

protons of the

ethoxy groups

are split by the

adjacent methyl

protons.

~ 3.50 quartet 2H O-CH₂-CH₃

The second set

of methylene

protons of the

ethoxy groups.
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~ 3.30 triplet 2H N-CH₂-CH

Methylene

protons adjacent

to the carbamate

nitrogen.

~ 1.20 triplet 6H O-CH₂-CH₃

Methyl protons of

the two

equivalent

ethoxy groups.

¹³C NMR Spectral Data
The ¹³C NMR spectrum confirms the carbon framework of the molecule.
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Chemical Shift (ppm) Assignment Rationale

~ 156 C=O

The carbonyl carbon of the

carbamate group appears in

this characteristic region.[1]

~ 136 Ar-C (quaternary)

The ipso-carbon of the phenyl

ring attached to the benzylic

CH₂.

~ 128.5 Ar-CH
Aromatic carbons of the benzyl

group.

~ 128.0 Ar-CH
Aromatic carbons of the benzyl

group.

~ 127.8 Ar-CH
Aromatic carbons of the benzyl

group.

~ 101 N-CH₂-CH(OEt)₂

The acetal carbon is

significantly deshielded by the

two attached oxygens.[2]

~ 67 Ph-CH₂-O

The benzylic carbon is

deshielded by the adjacent

oxygen and aromatic ring.

~ 62 O-CH₂-CH₃
The methylene carbons of the

ethoxy groups.

~ 43 N-CH₂-CH

The methylene carbon

adjacent to the carbamate

nitrogen.

~ 15 O-CH₂-CH₃
The methyl carbons of the

ethoxy groups.

IR Spectral Data
The IR spectrum provides key diagnostic peaks for the carbamate functional group.
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Frequency (cm⁻¹) Vibration Description

~ 3300 N-H stretch

A moderate, sometimes broad,

absorption characteristic of the

N-H bond in the carbamate.

~ 3030 C-H stretch (aromatic)
Characteristic C-H stretching

of the phenyl ring.

~ 2975, 2880 C-H stretch (aliphatic)
C-H stretching of the

methylene and methyl groups.

~ 1700 C=O stretch

A strong, sharp absorption

which is highly characteristic of

the carbamate carbonyl group.

[3]

~ 1520 N-H bend

A moderate absorption

associated with the bending of

the N-H bond.

~ 1250 C-O stretch

A strong absorption from the

C-O single bond of the

carbamate.

~ 1100, 1050 C-O stretch
Strong absorptions from the C-

O single bonds of the acetal.

Mass Spectrometry Data
The mass spectrum confirms the molecular weight and provides structural clues through

fragmentation.

Molecular Ion: Using a soft ionization technique like ESI, the protonated molecular ion

[M+H]⁺ is expected at m/z = 268.3.

Key Fragmentation Patterns (EI):

m/z = 91: A very common and often base peak for benzyl-containing compounds,

corresponding to the stable tropylium ion [C₇H₇]⁺.[4]
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Loss of an ethoxy group (-45): Fragmentation of the acetal can lead to the loss of an

ethoxy radical, resulting in a fragment at m/z = 222.

Loss of ethanol (-46): A common fragmentation pathway for acetals.[5]

Cleavage of the benzylic C-O bond: This can lead to a fragment corresponding to the

benzyl cation (m/z = 91) and the rest of the molecule.

Part 3: Comparative Analysis with Alternative
Carbamate Protecting Groups
The unique spectroscopic signature of Benzyl 2,2-diethoxyethylcarbamate becomes even

more apparent when compared to more common amine protecting groups.
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Protecting

Group
Structure

Key ¹H NMR

Signals

(ppm)

Key ¹³C

NMR

Signals

(ppm)

Key IR

Signal (C=O,

cm⁻¹)

Key MS

Fragment

Benzyl 2,2-

diethoxyethyl

carbamate

Benzyl-O-

(C=O)-NH-

CH₂-

CH(OEt)₂

~5.15 (s, 2H,

PhCH₂),

~4.60 (t, 1H,

CH(OEt)₂),

~3.60 & 3.50

(q, 4H,

OCH₂CH₃),

~1.20 (t, 6H,

OCH₂CH₃)

~156 (C=O),

~101 (acetal

C), ~67

(PhCH₂), ~62

(OCH₂CH₃),

~15

(OCH₂CH₃)

~1700 m/z 91

Boc (tert-

Butoxycarbon

yl)

(CH₃)₃C-O-

(C=O)-NH-R

~1.45 (s, 9H,

C(CH₃)₃)

~155 (C=O),

~80

(C(CH₃)₃),

~28 (CH₃)

~1690

m/z 57 (loss

of

isobutylene)

Cbz

(Benzyloxyca

rbonyl)

Ph-CH₂-O-

(C=O)-NH-R

~7.35 (m, 5H,

Ar-H), ~5.10

(s, 2H,

PhCH₂)

~156 (C=O),

~136 (Ar-C),

~128 (Ar-

CH), ~67

(PhCH₂)

~1690 m/z 91

Fmoc (9-

Fluorenylmet

hoxycarbonyl

)

Fluorenyl-

CH₂-O-

(C=O)-NH-R

~7.8-7.3 (m,

8H, Ar-H),

~4.4 (d, 2H,

CH₂O), ~4.2

(t, 1H, CH)

~156 (C=O),

~144 & 141

(Ar-C), ~128-

120 (Ar-CH),

~67 (CH₂O),

~47 (CH)

~1720

m/z 178

(fluorenyl

group)

This comparison clearly highlights the unique signals arising from the diethoxyethyl moiety in

Benzyl 2,2-diethoxyethylcarbamate, specifically the acetal proton and carbon signals, and

the characteristic quartet and triplet of the ethoxy groups in the ¹H NMR spectrum. These

distinct features allow for its unambiguous differentiation from other common carbamate

protecting groups.
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Conclusion
The structural validation of Benzyl 2,2-diethoxyethylcarbamate is a straightforward process

when a systematic and multi-faceted spectroscopic approach is employed. The combination of

¹H NMR, ¹³C NMR, IR, and MS provides a self-validating system where each technique

corroborates the findings of the others. The unique spectral features of the diethoxyethyl group

provide a clear and unambiguous signature, distinguishing it from other commonly used

carbamates. By following the protocols and interpretative guidelines presented here,

researchers can confidently confirm the structure of this valuable synthetic intermediate,

ensuring the integrity and success of their synthetic endeavors.

References
LibreTexts. (2023). Interpreting C-13 NMR Spectra. [Link]

Oregon State University. 13C NMR Chemical Shift. [Link]

University of Colorado Boulder. The values for proton and C-13 chemical shifts given below

are typical approximate ranges only. [Link]

Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2009). Introduction to
Spectroscopy. Cengage Learning.

LibreTexts. (2024). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

Papanastasiou, E., et al. (2020). A Reliable Enantioselective Route to Mono-Protected N1-

Cbz Piperazic Acid Building Block. Molecules, 25(24), 5983. [Link]

Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

The Astrophysical Journal. Infrared spectra of a) carbamic acid dimer (NH 2 COOH) 2 , b)

ammonium.... [Link]

ResearchGate. Aqueous Phase Mono-Protection of Amines and Amino Acids as N-

Benzyloxycarbonyl Derivatives in the Presence of β-Cyclodextrin. [Link]

LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.benchchem.com/product/b1267158/docs?utm_src=pdf-body#a-comparative-spectroscopic-guide-to-the-structural-validation-of-benzyl-2-2-diethoxyethylcarbamate
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry(McMurry)/13%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/13.10%3A_Interpreting_C-13_NMR_Spectra
https://chem.oregonstate.edu/courses/ch334-6/ch361-362/c13cshft.htm
https://www.colorado.edu/lab/organic/sites/default/files/attached-files/nmr_chart-_copy.pdf
https://chem.libretexts.org/Courses/SUNY_Oneonta/Chem_221%3A_Organic_Chemistry_I/13%3A_Structure_Determination-_Nuclear_Magnetic_Resonance_Spectroscopy/13.04%3A_Chemical_Shifts_in_1H_NMR_Spectroscopy
https://www.mdpi.com/1420-3049/25/24/5983
https://www.researchgate.net/figure/Infrared-spectra-of-a-carbamic-acid-dimer-NH-2-COOH-2-b-ammonium-carbamate-NH-2-COO_fig3_225520845
https://www.researchgate.net/publication/283485808_Aqueous_Phase_Mono-Protection_of_Amines_and_Amino_Acids_as_N-Benzyloxycarbonyl_Derivatives_in_the_Presence_of_b-Cyclodextrin
https://chem.libretexts.org/Ancillary_Materials/Reference/Reference_Tables/Analytic_Chemistry_Reference_Tables/Mass_Spectrometry-_Fragmentation_Patterns
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Royal Society of Chemistry. (1993). Mass Spectra of Some Acetals. [Link]

ResearchGate. 1 H-NMR spectrum of N-Boc glutamic acid. [Link]

ACS Publications. Spectroscopic Identification of Carbamate Formation and Synergistic

Binding in Amide–CO2̅ Complexes. [Link]

YouTube. (2018). mass spectrometry: tropylium ion. [Link]

ACS Publications. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory

Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. [Link]

ACS Publications. Mass Spectrometry of the Acetal Derivatives of.... [Link]

Scholars Research Library. Der Pharma Chemica. [Link]

Oregon State University. 1H NMR Chemical Shift. [Link]

PubChem. Fmoc-Gly-OH. [Link]

ACS Publications. Mass Spectra of Acetal-Type Compounds. [Link]

Royal Society of Chemistry. Supplementary Information. [Link]

ACS Publications. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in

Continuous Flow. [Link]

Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

Doc Brown's Chemistry. image diagram mass spectrum of benzene fragmentation pattern of

ions for analysis and identification of benzene. [Link]

Chemistry Steps. NMR Chemical Shift Values Table. [Link]

LibreTexts. (2021). 6.3: IR Spectrum and Characteristic Absorption Bands. [Link]

University of Delhi. CONTENTS 1. 13C NMR spectroscopy • Chemical shift. [Link]

ResearchGate. Calculated and experimental 13 C NMR chemical shifts. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://pubs.rsc.org/en/content/articlepdf/1993/an/an9931801129
https://www.researchgate.net/figure/H-NMR-spectrum-of-N-Boc-glutamic-acid_fig1_360671686
https://pubs.acs.org/doi/10.1021/acs.jpclett.5c02351
https://www.youtube.com/watch?v=02k6s-g-x9g
https://pubs.acs.org/doi/10.1021/om100106e
https://pubs.acs.org/doi/pdf/10.1021/bk-1998-0705.ch015
https://www.scholarsresearchlibrary.com/articles/synthesis-and-characterization-of-a-dipeptide-analogue-2-aminon-2-amino-ethyl-3-phenyl-propionamide.pdf
https://chem.oregonstate.edu/courses/ch334-6/ch361-362/h1cshft.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Gly-OH
https://pubs.acs.org/doi/pdf/10.1021/ac60137a027
https://www.rsc.org/suppdata/c4/sc/c4sc03881a/c4sc03881a.pdf
https://pubs.acs.org/doi/10.1021/acs.oprd.3c00498
https://www.organic-chemistry.org/protectivegroups/amino/cbz-amino.htm
https://www.docbrown.info/page04/OilCracking/MassSpecAromatics.htm
https://www.chemistrysteps.com/nmr-chemical-shift-values-table/
https://chem.libretexts.org/Courses/Henry_Ford_College/CHM_242%3A_Organic_Chemistry_II/06%3A_An_Introduction_to_Spectroscopy/6.03%3A_IR_Spectrum_and_Characteristic_Absorption_Bands
http://www.du.ac.in/uploads/new-web/13-10-2022-13-C%20NMR.pdf
https://www.researchgate.net/table/Calculated-and-experimental-13-C-NMR-chemical-shifts_tbl2_7509503
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Beilstein Journals. EXPERIMENTAL PROCEDURES. [Link]

ACS Publications. (2026). Synthesis of the Proposed Structure of Celacarfurine and

Analogues Using Sequential Cascade Ring Expansion Reactions. [Link]

Chemistry Stack Exchange. (2019). How Does Benzyl Alcohol Produce a Peak at m/z = 79?.

[Link]

ACS Publications. (2026). Scalable Hydrophobic Tag-Assisted Convergent Synthesis of

Cetrorelix Acetate. [Link]

LibreTexts. (2024). 12.3: Mass Spectrometry of Some Common Functional Groups. [Link]

eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

YouTube. (2022). IR Video 3 - Region 2 C=O and N-H Stretches. [Link]

Master Organic Chemistry. (2022). 13-C NMR - How Many Signals. [Link]

National Institutes of Health. Synthesis of Boc-protected bicycloproline. [Link]

Wikipedia. Fragmentation (mass spectrometry). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chem.libretexts.org [chem.libretexts.org]

2. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

3. academic.oup.com [academic.oup.com]

4. m.youtube.com [m.youtube.com]

5. Mass spectra of some acetals - Analyst (RSC Publishing) [pubs.rsc.org]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 16 Tech Support

https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-10-188-S1.pdf
https://pubs.acs.org/doi/10.1021/acs.joc.5b02664
https://chemistry.stackexchange.com/questions/116900/how-does-benzyl-alcohol-produce-a-peak-at-m-z-79
https://pubs.acs.org/doi/10.1021/acs.oprd.5b00356
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/12%3A_Structure_Determination/12.03%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://egyankosh.ac.in/bitstream/123456789/22329/1/Unit-13.pdf
https://www.youtube.com/watch?v=kaysLu-N320
https://www.masterorganicchemistry.com/2017/12/12/13-c-nmr-how-many-signals/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2637803/
https://en.wikipedia.org/wiki/Fragmentation_(mass_spectrometry)
https://www.benchchem.com/product/b1267158?utm_src=pdf-custom-synthesis#bc-rfq
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Structural_Assignment/Interpreting_C-13_NMR_Spectra
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://academic.oup.com/jaoac/article-pdf/49/2/412/32609408/jaoac0412.pdf
https://m.youtube.com/watch?v=P0iB86FxfxI
https://pubs.rsc.org/en/content/articlelanding/1989/an/an9891401083/unauth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Comparative Spectroscopic Guide to the Structural
Validation of Benzyl 2,2-diethoxyethylcarbamate]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1267158/docs#a-comparative-
spectroscopic-guide-to-the-structural-validation-of-benzyl-2-2-diethoxyethylcarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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